molecular formula C16H12N2O2S B1421593 4-(4-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide CAS No. 1291832-37-5

4-(4-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide

Cat. No. B1421593
CAS RN: 1291832-37-5
M. Wt: 296.3 g/mol
InChI Key: SBXSVYJWWUHTEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-(4-methylphenyl)-4H-1,4-benzothiadiazine-2-carbonitrile 1,1-dioxide” is a derivative of the 1,2,4-benzothiadiazine-1,1-dioxide ring . The biological activities of 1,2,4-benzothiadiazine-1,1-dioxide include antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators .


Synthesis Analysis

The synthesis of 1,2,4-benzothiadiazine-1,1-dioxide derivatives has been reported by Francotte et al. in 2010 . They tested these compounds as positive allosteric modulators of the AMPA receptors . A synthesis method of 4H-1,2,4-benzothiadiazine-1,1-dioxide derivatives was also reported in a patent .

Scientific Research Applications

Synthesis and Characterization

  • The compound and its derivatives are a focus in synthetic organic chemistry. For instance, microwave-assisted synthesis has been used to prepare N-aryl-3-methylthio-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxides efficiently, highlighting the method's rapid nature and solvent-free conditions (Charris et al., 2005). Furthermore, 4H-1,4-Benzothiazine-1,1-dioxide derivatives have been synthesized through a sequence of quantitative reactions, starting with commercially available materials and resulting in excellent yields (Montis et al., 2008).

Pharmacological Evaluation

  • The pharmacological properties of 4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide derivatives have been explored, especially as potential activators of ATP-sensitive potassium channels. These compounds have demonstrated the ability to hyperpolarize beta cell membrane potential and inhibit glucose-stimulated insulin release in vitro (Schou et al., 2005).

Advanced Synthetic Pathways

  • Advanced synthetic pathways for the compound involve microwave-induced cyclization for preparing 4-aryl-4H-1,4-benzothiazine 1,1-dioxide derivatives, showcasing the efficiency of microwave irradiation in yielding these compounds without catalysts and in short reaction times (López et al., 2005).

Derivatives and Applications

  • Novel derivatives of the compound have been synthesized, with potential biological and medicinal applications. For instance, 4H-benzo[b][1,4]thiazine 1,1-dioxides were synthesized via ring contraction, indicating their pharmacological relevance (Fülöpová et al., 2015). Additionally, novel biologically active derivatives have been synthesized, starting from ultrasonic-mediated N-alkylation of sodium saccharin, showing their potential in antimicrobial activities and DPPH radical scavenging activities (Zia-ur-Rehman et al., 2009).

properties

IUPAC Name

4-(4-methylphenyl)-1,1-dioxo-1λ6,4-benzothiazine-2-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12N2O2S/c1-12-6-8-13(9-7-12)18-11-14(10-17)21(19,20)16-5-3-2-4-15(16)18/h2-9,11H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SBXSVYJWWUHTEP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12N2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

296.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-(4-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide
Reactant of Route 2
Reactant of Route 2
4-(4-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide
Reactant of Route 3
4-(4-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide
Reactant of Route 4
Reactant of Route 4
4-(4-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide
Reactant of Route 5
4-(4-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide
Reactant of Route 6
4-(4-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.